Cas no 76852-66-9 (7-Chloro-1-(4-chlorophenyl)-1-oxoheptane)

• Product Name: 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane
• CAS No: 76852-66-9
• MF: C₁₃H₁₆Cl₂O
• MW: 259.171542167664
• CID: 872070
• PubChem ID: 22049466
• Update Time: 2025-05-22

7-Chloro-1-(4-chlorophenyl)-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane
• 7-chloro-1-(4-chlorophenyl)heptan-1-one
• 4',7-dichloroheptanophenone
• HDQMGNGNUMRNRC-UHFFFAOYSA-N
• AKOS016019626
• 76852-66-9
• DTXSID60622005
• SCHEMBL5662338
• BDA85266
• MFCD07699518
• 7-chloro-1-(4-chlorophenyl)-1-heptanone

• MDL： MFCD07699518
• Inchi： 1S/C13H16Cl2O/c14-10-4-2-1-3-5-13(16)11-6-8-12(15)9-7-11/h6-9H,1-5,10H2
• InChI Key： HDQMGNGNUMRNRC-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 258.05800
• Monoisotopic Mass: 258.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.71200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane

Recent Advances in the Study of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane (CAS: 76852-66-9)

7-Chloro-1-(4-chlorophenyl)-1-oxoheptane (CAS: 76852-66-9) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chlorinated phenyl and oxoheptane structure, has been investigated for its potential applications in drug development and biochemical studies. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant interest among researchers.

The synthesis of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane has been optimized in recent years, with advancements in catalytic processes and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of unwanted byproducts. This methodological improvement has facilitated further exploration of the compound's biological properties.

In terms of biological activity, recent research has highlighted the compound's potential as an inhibitor of specific enzymatic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane exhibits notable activity against certain kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action, suggesting its promise as a lead compound for anti-inflammatory drug development.

Further investigations have explored the pharmacokinetic properties of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane. A recent preclinical study published in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated moderate bioavailability and a favorable metabolic stability profile, which are critical factors for its potential advancement to clinical trials. However, the study also noted the need for further optimization to enhance its solubility and reduce potential off-target effects.

The therapeutic potential of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane extends beyond inflammation. A 2023 research article in ChemMedChem explored its anticancer properties, particularly its ability to induce apoptosis in certain cancer cell lines. The study identified the compound's interaction with mitochondrial pathways as a key mechanism, opening new avenues for targeted cancer therapies. These findings underscore the versatility of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane as a multifunctional bioactive molecule.

Despite these promising developments, challenges remain in the clinical translation of 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane. Issues such as toxicity at higher doses and limited in vivo efficacy data need to be addressed. Ongoing research is focusing on structural modifications to improve its safety profile and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression from bench to bedside.

In conclusion, 7-Chloro-1-(4-chlorophenyl)-1-oxoheptane (CAS: 76852-66-9) represents a compelling area of research in chemical biology and drug discovery. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, positioning it as a valuable candidate for further investigation. As research continues to unravel its mechanisms and optimize its properties, this compound may soon play a pivotal role in the development of novel pharmacological agents.